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Compound of Interest

Compound Name: O-Methyl-D-tyrosine

Cat. No.: B554733 Get Quote

O-Methyl-D-tyrosine Technical Support Center
Welcome to the technical support center for O-Methyl-D-tyrosine. This resource is designed

for researchers, scientists, and drug development professionals to provide clear guidance on

the solubility challenges and solutions for this compound. Find answers to common questions,

troubleshoot your experiments, and access detailed protocols to ensure the successful use of

O-Methyl-D-tyrosine in your research.

Frequently Asked Questions (FAQs)
Q1: What is O-Methyl-D-tyrosine and what are its common applications?

A1: O-Methyl-D-tyrosine is a derivative of the amino acid D-tyrosine where the hydroxyl group

on the phenyl ring is methylated. It is a solid, white to off-white powder.[1][2] It and its L-

enantiomer are utilized in neuroscience research, particularly for studying neurotransmitter

systems like the dopamine pathways.[3] O-Methyl-L-tyrosine is known to be an inhibitor of

tyrosine hydroxylase, a key enzyme in dopamine synthesis.[4]

Q2: I am having trouble dissolving O-Methyl-D-tyrosine in water at neutral pH. Is this

expected?

A2: Yes, this is expected. O-Methyl-D-tyrosine, similar to its parent amino acid tyrosine,

exhibits low solubility in water at neutral pH. The solubility of tyrosine is significantly pH-
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dependent, with the lowest solubility observed in the pH range of 3 to 8.5. To achieve higher

aqueous concentrations of O-Methyl-D-tyrosine, adjusting the pH is necessary.

Q3: What are the recommended solvents for dissolving O-Methyl-D-tyrosine?

A3: The choice of solvent depends on the experimental requirements. For aqueous solutions,

increasing the pH is a common strategy. For organic stock solutions, DMSO and ethanol can

be used, although solubility may be limited. It is always recommended to prepare fresh

solutions and to not store aqueous solutions for more than one day.[1]

Q4: What are the recommended storage conditions for O-Methyl-D-tyrosine powder and

solutions?

A4: For the solid powder, storage at -20°C for up to 3 years or at 4°C for up to 2 years is

recommended. Solutions of O-Methyl-D-tyrosine are less stable and should be stored as

aliquots to avoid repeated freeze-thaw cycles. For long-term storage, solutions should be kept

at -80°C (for up to 6 months) or -20°C (for up to 1 month).

Troubleshooting Guide
Issue: Unexpected Precipitation of O-Methyl-D-tyrosine
During Experiment
If you observe precipitation of your O-Methyl-D-tyrosine solution upon addition to your

experimental system (e.g., cell culture media at physiological pH), it is likely due to a change in

pH that lowers its solubility.

Below is a logical workflow to troubleshoot this issue:
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Caption: Troubleshooting workflow for O-Methyl-D-tyrosine precipitation.

Data Presentation
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Table 1: Solubility of O-Methyl-D-tyrosine and Related
Compounds
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Compoun
d

Solvent
Temperat
ure (°C)

Solubility
Concentr
ation
(mM)

Notes Citation

O-Methyl-

D-tyrosine
Water

Room

Temp
20 mg/mL 102.45

Requires

ultrasonicat

ion and pH

adjustment

to 12 with 1

M NaOH.

Metyrosine

(α-methyl-

L-tyrosine)

PBS (pH

7.2)

Room

Temp
~2 mg/mL ~10.25

A related

compound,

provides

an

estimate

for

physiologic

al pH.

Metyrosine

(α-methyl-

L-tyrosine)

Ethanol
Room

Temp
~50 µg/mL ~0.256

A related

compound,

indicates

low

solubility in

ethanol.

Metyrosine

(α-methyl-

L-tyrosine)

DMSO
Room

Temp
~50 µg/mL ~0.256

A related

compound,

indicates

low

solubility in

DMSO.

DL-

Tyrosine
DMSO

Room

Temp
< 1 mg/mL < 5.52

The parent

amino acid

has low

solubility in

DMSO.
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Note: The solubility of O-Methyl-D-tyrosine in organic solvents has not been extensively

reported. The provided data for Metyrosine and DL-Tyrosine should be used as an estimation,

and empirical determination is recommended.

Experimental Protocols
Protocol 1: Preparation of a High-Concentration
Aqueous Stock Solution of O-Methyl-D-tyrosine
This protocol describes the preparation of a 20 mg/mL aqueous stock solution of O-Methyl-D-
tyrosine by pH modification.

Materials:

O-Methyl-D-tyrosine powder

High-purity water

1 M NaOH solution

Calibrated pH meter

Sonicator bath

Sterile 0.22 µm filter

Procedure:

Weigh the desired amount of O-Methyl-D-tyrosine powder. For a 1 mL stock solution of 20

mg/mL, weigh 20 mg.

Add the powder to a suitable container with a stir bar.

Add approximately 0.8 mL of high-purity water. The powder will likely not dissolve completely.

While stirring, slowly add 1 M NaOH dropwise and monitor the pH.
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Continue adding 1 M NaOH until the O-Methyl-D-tyrosine is fully dissolved and the pH of

the solution is approximately 12.

Place the solution in a sonicator bath for 5-10 minutes to ensure complete dissolution.

Adjust the final volume to 1 mL with high-purity water.

For use in cell culture or other sterile applications, sterilize the solution by passing it through

a 0.22 µm filter.

Aliquot the stock solution into single-use vials and store at -20°C or -80°C.

Protocol 2: General Procedure for Assessing O-Methyl-
D-tyrosine Solubility in a Novel Solvent
This protocol provides a general method for determining the approximate solubility of O-
Methyl-D-tyrosine in a solvent of interest.

Materials:

O-Methyl-D-tyrosine powder

Test solvent (e.g., PBS, DMSO, Ethanol)

Vortex mixer

Centrifuge

Procedure:

Add a pre-weighed excess amount of O-Methyl-D-tyrosine (e.g., 5 mg) to a known volume

of the test solvent (e.g., 1 mL) in a microcentrifuge tube.

Vortex the mixture vigorously for 2-3 minutes to facilitate dissolution.

If necessary, use a sonicator bath for 10-15 minutes to aid in dissolving the compound.
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Allow the suspension to equilibrate at the desired temperature for at least 1 hour, with

intermittent mixing.

Centrifuge the suspension at high speed (e.g., >10,000 x g) for 10 minutes to pellet the

undissolved solid.

Carefully collect the supernatant, which is the saturated solution.

The concentration of O-Methyl-D-tyrosine in the supernatant can then be determined using

a suitable analytical method, such as HPLC with a standard curve.

Signaling Pathways and Workflows
Dopamine Synthesis Pathway and Inhibition by O-
Methyl-tyrosine
O-Methyl-L-tyrosine is known to inhibit tyrosine hydroxylase, the rate-limiting enzyme in the

synthesis of dopamine from L-tyrosine. This pathway is crucial for neuronal function. The D-

enantiomer may have different activity, but understanding this pathway is key to its application

in neuroscience research.
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Caption: Inhibition of the dopamine synthesis pathway by O-Methyl-tyrosine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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